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Compound of Interest

Compound Name: Dimethyl 2,5-dioxohexanedioate

CAS No.: 64725-37-7

Cat. No.: B3276771 Get Quote

Chemical Identity & Critical Verification
STOP AND VERIFY: Before proceeding, you must confirm the exact identity of the substance.

"Dimethyl 2,5-dioxohexanedioate" is frequently confused with structurally similar pigment

intermediates.

Parameter Target Substance
Common Confusion (Do
Not Confuse)

Chemical Name
Dimethyl 2,5-

dioxohexanedioate

Dimethyl succinylsuccinate

(DMSS)

CAS Number 64725-37-7 6289-46-9

Structure Linear (C8H10O6) Cyclic (C10H10O6)

Primary Hazard
Organic Ester/Ketone

(Combustible)
Combustible Dust / Irritant

Physical State Solid or Viscous Liquid Crystalline Solid

Operational Insight: While both substances are oxygenated organics requiring similar thermal

destruction, their handling differs. This guide focuses on CAS 64725-37-7.[1][2][3][4] If you

possess DMSS, refer to specific protocols for "Cyclic 1,4-diketones."[1]
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Hazard Profile & Safety Logic (The "Why")
As a Senior Scientist, I emphasize that safety protocols are not arbitrary; they are based on

molecular reactivity.

Reactivity Profile: This molecule contains two ketone groups and two ester groups. It is an

oxygenated organic compound. While not inherently explosive, it is combustible.

Incompatibility: The carbonyl oxygens make this molecule susceptible to reaction with strong

oxidizers (e.g., concentrated nitric acid, perchlorates) and strong bases (which can cause

hydrolysis or condensation reactions generating heat).

Toxicology: Specific toxicological data for CAS 64725-37-7 is sparse.[5] Therefore, we apply

the Precautionary Principle: Treat as a potential skin/eye irritant and avoid inhalation of

dust/vapors.

Disposal Decision Matrix
Use the following logic flow to determine the correct waste stream.
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Waste Assessment
(CAS 64725-37-7)

Determine Physical State

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvent)

Stream C: Solid Hazardous
Waste (Incineration)

Double Bag/Drum

Contaminant Check:
Is it mixed with Halogens?

Stream A: Non-Halogenated
Organic Liquid

No (e.g., Ethanol/Acetone mix)

Stream B: Halogenated
Organic Liquid

Yes (e.g., DCM/Chloroform mix)

Licensed Thermal Destruction
(Cement Kiln/Incinerator)

High Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating Dimethyl 2,5-dioxohexanedioate waste streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Substance
Objective: Safe containment for off-site incineration.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a fiber

drum with a plastic liner.

Transfer:

Working inside a fume hood, transfer the solid using a plastic scoop.

Scientific Note: Avoid metal spatulas if possible to prevent potential spark generation if the

powder is very dry and fine (dust explosion risk, though low for this specific ester).

Labeling:

Label as "Non-Regulated Organic Solid" (unless mixed with hazardous solvents).

Explicitly write: "Contains Dimethyl 2,5-dioxohexanedioate (CAS 64725-37-7)."[1][2][3]

[4]

Sealing: Tape the lid to prevent loosening during transit.

Scenario B: Disposal of Solution (Reaction Mixtures)
Objective: Prevent cross-reactivity in solvent waste drums.

pH Check:

Before adding to a general waste stream, check the pH of the solution.

Why? If the reaction involved strong bases, adding this ester to an acidic waste stream

could trigger exothermic hydrolysis.

Action: Neutralize to pH 6-8 if necessary.

Segregation:

Preferred: "Non-Halogenated Organic Waste" (Stream A).

Acceptable: "Halogenated Organic Waste" (Stream B) if the solvent system requires it

(e.g., Dichloromethane).
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Documentation:

On the waste tag, list the estimated % concentration of Dimethyl 2,5-dioxohexanedioate.

This aids the incineration facility in calculating BTU values.

Emergency Procedures (Spills)
Severity Protocol

Minor Solid Spill (< 50g)

1. Dampen with wet paper towels to prevent

dust.2. Scoop into a Ziploc bag.3. Wipe area

with soap and water.4.[6][7] Dispose of bag as

solid chemical waste.

Liquid Spill

1. Extinguish ignition sources (Bunsen burners,

hot plates).2. Absorb with vermiculite or clay-

based absorbent.3. Do not use paper towels for

large spills (combustible load).4. Collect in a

sealed container.

Skin Contact

Wash immediately with soap and water.[1][6][7]

Esters can be lipophilic; water alone may not

remove it efficiently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3276771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

